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Probing the Architecture of Non-Coding RNA
with Psoralen-TEG-Azide
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction: Unveiling RNA Structure with Psoralen
Derivatives
Psoralens are a class of naturally occurring photoactive compounds that have become

invaluable tools for the study of nucleic acid structure and function.[1] These tricyclic molecules

intercalate into double-stranded regions of DNA and RNA and, upon irradiation with long-

wavelength ultraviolet (UVA) light (365 nm), form covalent cross-links between adjacent

pyrimidine bases (uracil and cytosine in RNA).[2] This unique property allows for the "freezing"

of RNA base-pairing interactions as they exist in vivo or in vitro, providing a snapshot of the

RNA structurome.

The development of psoralen derivatives has expanded the utility of this technique. One such

derivative, Psoralen-TEG-azide, incorporates a triethylene glycol (TEG) linker and a terminal
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azide group. This modification enables the use of "click chemistry," specifically the copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), to attach a wide array of reporter molecules,

such as fluorophores or biotin, to the cross-linked RNA.[3][4] This post-cross-linking

modification capability makes Psoralen-TEG-azide a versatile tool for the enrichment,

detection, and analysis of non-coding RNA (ncRNA) structures.

Non-coding RNAs, such as long non-coding RNAs (lncRNAs) and microRNAs (miRNAs), play

critical regulatory roles in a multitude of cellular processes.[5][6] Their function is intimately

linked to their complex three-dimensional structures, which dictate their interactions with

proteins, other RNAs, and DNA. Psoralen-based cross-linking, coupled with high-throughput

sequencing, has emerged as a powerful strategy for elucidating these structures on a global

scale.

Applications in Non-Coding RNA Structure Analysis
The application of Psoralen-TEG-azide in conjunction with modern molecular biology

techniques offers several avenues for investigating ncRNA structure and function:

Mapping RNA secondary and tertiary structures: By identifying the sites of psoralen cross-

linking, researchers can determine which nucleotides are in close proximity in the folded

RNA molecule, providing crucial constraints for secondary and tertiary structure modeling.

Identifying RNA-RNA interactions: Psoralen cross-linking can capture both intramolecular

(within the same RNA molecule) and intermolecular (between different RNA molecules)

interactions. This is particularly valuable for understanding the complex regulatory networks

formed by ncRNAs.

Probing RNA dynamics: By varying the conditions under which cross-linking is performed, it

is possible to study how RNA structures change in response to different cellular signals or

the binding of proteins and other ligands.

Enrichment and identification of specific RNA structures: The azide handle on Psoralen-TEG-

azide allows for the biotinylation of cross-linked RNA fragments via click chemistry. These

biotinylated fragments can then be easily enriched using streptavidin beads, facilitating the

identification of interacting RNAs even if they are low in abundance.[7][8]
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Featured Methodologies: PARIS and SPLASH
Two prominent high-throughput sequencing techniques that utilize psoralen for global RNA

structure analysis are PARIS (Psoralen Analysis of RNA Interactions and Structures) and

SPLASH (Sequencing of Psoralen cross-linked, Ligated, and Selected Hybrids).[7][9] While

these methods were initially developed with other psoralen derivatives, the incorporation of

Psoralen-TEG-azide can enhance the workflow by providing a flexible means of labeling and

enrichment.

Feature
PARIS (Psoralen Analysis
of RNA Interactions and
Structures)

SPLASH (Sequencing of
Psoralen crosslinked,
Ligated, and Selected
Hybrids)

Psoralen Derivative
4'-aminomethyltrioxsalen

(AMT)
Biotinylated Psoralen

Cross-linking In vivo In vivo

Enrichment 2D gel electrophoresis Streptavidin bead pull-down

Ligation Proximity ligation Proximity ligation

Detection High-throughput sequencing High-throughput sequencing

Experimental Protocols
Protocol 1: In Vivo Psoralen-TEG-Azide Cross-linking of
Non-Coding RNA
This protocol describes the in vivo cross-linking of ncRNA in cultured mammalian cells using

Psoralen-TEG-azide.

Materials:

Mammalian cells of interest

Phosphate-buffered saline (PBS)
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Psoralen-TEG-azide stock solution (1 mg/mL in DMSO)

365 nm UV cross-linker

Procedure:

Culture mammalian cells to approximately 70-80% confluency in appropriate culture plates.

On the day of the experiment, prepare a fresh working solution of Psoralen-TEG-azide in

PBS. The final concentration may need to be optimized, but a starting point of 50 µg/mL can

be used.

Aspirate the culture medium from the cells and wash once with PBS.

Add the Psoralen-TEG-azide working solution to the cells. For a 10 cm plate, use 2 mL of

solution.

Incubate the cells for 10-15 minutes at 37°C to allow for psoralen intercalation into RNA

duplexes.

Place the culture plates on ice and irradiate with 365 nm UV light in a cross-linker. The

energy dose will require optimization, but a typical starting point is 0.1-0.5 J/cm².

After irradiation, aspirate the psoralen solution and wash the cells twice with ice-cold PBS.

The cross-linked cells can now be harvested for RNA extraction.
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Psoralen-TEG-Azide Cross-linking Workflow

1. Cell Culture
(~70-80% confluency)

2. Wash with PBS

3. Incubate with
Psoralen-TEG-Azide

4. Irradiate with
365 nm UV Light

5. Wash with PBS

6. Proceed to
RNA Extraction
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Click Chemistry Labeling of Cross-linked RNA

Psoralen-TEG-Azide
Cross-linked RNA

Cu(I)-catalyzed
Azide-Alkyne

Cycloaddition (CuAAC)

Biotin-Alkyne

Biotinylated
Cross-linked RNA
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Enrichment and Sequencing Library Preparation

1. Biotinylated
Fragmented RNA

2. Streptavidin
Bead Capture

3. On-bead Proximity
Ligation

4. Elution

5. Reverse Transcription
and PCR Amplification

6. High-Throughput
Sequencing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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